Carbonic acid, 4-methylphenyl phenyl ester
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Overview
Description
Carbonic acid, 4-methylphenyl phenyl ester, was first synthesized in 1944 by Leandro Panizzon, a chemist working for Ciba, a Swiss pharmaceutical company. It was initially developed as a nasal decongestant but was later found to have stimulant properties that could be used to treat ADHD and narcolepsy. It is now one of the most widely prescribed medications for ADHD.
Mechanism Of Action
The exact mechanism of action of carbonic acid, 4-methylphenyl phenyl ester, is not fully understood. However, it is believed to work by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are involved in regulating attention, focus, and impulse control.
Biochemical And Physiological Effects
Carbonic acid, 4-methylphenyl phenyl ester, has been shown to have a number of biochemical and physiological effects. It increases the levels of dopamine and norepinephrine in the brain, which can improve attention, focus, and impulse control. It also increases heart rate and blood pressure, which can have both positive and negative effects on the body.
Advantages And Limitations For Lab Experiments
Carbonic acid, 4-methylphenyl phenyl ester, is commonly used in laboratory experiments to study the effects of stimulants on the brain. It has a relatively short half-life, which makes it easier to control the dosage and duration of exposure. However, it is important to note that the effects of carbonic acid, 4-methylphenyl phenyl ester, may not be the same as those of other stimulants, and caution should be taken when extrapolating results to other compounds.
Future Directions
There are many future directions for research on carbonic acid, 4-methylphenyl phenyl ester. One area of interest is the development of new formulations that can be more easily administered and have fewer side effects. Another area of interest is the study of the long-term effects of carbonic acid, 4-methylphenyl phenyl ester on the brain and body. Additionally, further research is needed to better understand the mechanism of action of carbonic acid, 4-methylphenyl phenyl ester and how it interacts with other neurotransmitters in the brain.
Synthesis Methods
The synthesis of carbonic acid, 4-methylphenyl phenyl ester, involves the reaction of methylphenidate hydrochloride with sodium hydroxide in the presence of a solvent such as methanol. The resulting product is then purified and dried to obtain the final compound. This synthesis method is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
Carbonic acid, 4-methylphenyl phenyl ester, has been extensively studied for its use in the treatment of ADHD. It has been shown to improve attention, focus, and impulse control in individuals with ADHD. It is also used to treat narcolepsy, a sleep disorder characterized by excessive daytime sleepiness and sudden bouts of sleep.
properties
IUPAC Name |
(4-methylphenyl) phenyl carbonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c1-11-7-9-13(10-8-11)17-14(15)16-12-5-3-2-4-6-12/h2-10H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDTODQQHHXCCBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC(=O)OC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20340314 |
Source
|
Record name | Carbonic acid, 4-methylphenyl phenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20340314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol |
Source
|
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Carbonic acid, 4-methylphenyl phenyl ester | |
CAS RN |
13183-20-5 |
Source
|
Record name | Carbonic acid, 4-methylphenyl phenyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20340314 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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